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Compound of Interest

Compound Name: 2,4,5-Trichloroisophthalonitrile

Cat. No.: B140750

Disclaimer: The following procedures are based on information for the closely related
compound, Chlorothalonil (2,4,5,6-Tetrachloroisophthalonitrile), due to a lack of specific
disposal data for 2,4,5-Trichloroisophthalonitrile. Given their structural similarity, their
hazardous properties and disposal requirements are expected to be comparable. Always
consult your institution's Environmental Health and Safety (EHS) department and local
regulations for specific guidance.

Proper management and disposal of 2,4,5-Trichloroisophthalonitrile are critical to ensure the
safety of laboratory personnel and to prevent environmental contamination. This compound is
classified as a hazardous material, and its disposal is regulated.

Hazard Identification and Safety Precautions

2,4,5-Trichloroisophthalonitrile and its analogs are associated with significant health and
environmental hazards. Strict adherence to safety protocols is mandatory when handling this
chemical.

Summary of Hazards:
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Hazard Class GHS Hazard Statement

Acute Toxicity (Inhalation) H330: Fatal if inhaled.[1]

Serious Eye Damage H318: Causes serious eye damage.[1]

Skin Sensitization H317: May cause an allergic skin reaction.[1]
Carcinogenicity H351: Suspected of causing cancer.[1]
Specific Target Organ Toxicity H335: May cause respiratory irritation.[1]

H410: Very toxic to aquatic life with long lasting

Aquatic Hazard (Acute & Chronic)
effects.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 2,4,5-Trichloroisophthalonitrile:

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] If ventilation is inadequate, wear a suitable respirator.

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[3]
e Hand Protection: Wear chemically resistant gloves.

o Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin
contact.[3]

Disposal Procedures

The primary recommended method for the disposal of 2,4,5-Trichloroisophthalonitrile is
incineration by a licensed hazardous waste disposal facility.[4]

Step-by-Step Disposal Protocol:
o Waste Characterization:

o 2,4,5-Trichloroisophthalonitrile waste must be classified as hazardous waste.
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o Consult the Resource Conservation and Recovery Act (RCRA) and your local regulations
to determine the specific hazardous waste codes that apply.[5][6] Wastes containing
nitriles may be classified as reactive hazardous waste if they can generate toxic gases.[7]

o Waste Segregation and Collection:

o Collect waste 2,4,5-Trichloroisophthalonitrile and any contaminated materials (e.g.,
weighing paper, gloves, pipette tips) in a dedicated, properly labeled hazardous waste
container.

o The container must be compatible with the chemical, in good condition, and kept securely
closed except when adding waste.

o Do not mix this waste with other waste streams unless specifically instructed to do so by
your EHS department.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"2,4,5-Trichloroisophthalonitrile".

o Include the date accumulation started and a list of all contents.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area while awaiting pickup.

o Ensure the storage area is away from heat, sparks, and open flames.[1]

e Arranging for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o A hazardous waste manifest will be required to track the waste from your facility to its final
disposal site.[6]
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Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to mitigate exposure and
environmental contamination.

» Evacuate and Secure the Area:
o Immediately alert others in the vicinity and evacuate the area.
o Restrict access to the spill site.

e Don Appropriate PPE:

o Before attempting to clean the spill, put on all required PPE, including respiratory
protection.

o Contain the Spill:
o Prevent the spilled material from entering drains, sewers, or waterways.[3]
o For solid spills, carefully sweep or scoop the material to avoid generating dust.

o For liquid spills, absorb with an inert, dry material (e.g., vermiculite, sand, or commercial
sorbent).

e Collect and Dispose of Spill Debris:

o Place all contaminated materials and cleanup debris into a designated hazardous waste
container.

o Seal and label the container as described in the disposal procedures above.
» Decontaminate the Area:

o Clean the spill area thoroughly with an appropriate solvent or detergent solution, as
recommended by your EHS department.

o Collect all decontamination materials as hazardous waste.
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» Report the Spill:
o Report the spill to your supervisor and EHS department, regardless of the size.

Visual Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 2,4,5-
Trichloroisophthalonitrile.
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Workflow for 2,4,5-Trichloroisophthalonitrile Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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